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Compound of Interest
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2-(2-Chloro-4-

methylphenoxy)acetic acid

CAS No.: 583-23-3

Cat. No.: B1347315

Get Quote

This guide provides in-depth technical support for researchers, scientists, and agricultural

professionals to minimize spray drift when applying the phenoxy herbicide MCPA (2-methyl-4-

chlorophenoxyacetic acid). Adherence to these protocols is critical for ensuring experimental

accuracy, environmental protection, and preventing damage to non-target crops.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is spray drift and why is it a major concern
with MCPA?
A1: Spray drift is the off-target movement of herbicide droplets or vapor during or after

application.[1] MCPA is a selective, systemic herbicide highly effective against broadleaf

weeds. However, many valuable crops (e.g., grapes, tomatoes, cotton, soybeans) and

ornamental plants are extremely sensitive to it.[1][2] Even minute quantities drifting onto these

non-target plants can cause significant injury, leading to yield loss or complete crop failure.

From a research perspective, uncontrolled drift can compromise experimental integrity by
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introducing a significant variable, leading to inaccurate data on herbicide efficacy or crop

tolerance.

There are two primary types of spray drift to consider:

Particle Drift: This involves the physical movement of liquid spray droplets by wind at the

time of application.[3] Smaller droplets are more susceptible as they remain suspended in

the air for longer periods.[2][4]

Vapor Drift: This occurs when a volatile herbicide evaporates from a plant or soil surface

after application and the resulting vapor moves off-target.[3][4][5] This is particularly

problematic with ester formulations of phenoxy herbicides, especially under hot and dry

conditions.[4][6][7]

Q2: I'm seeing damage on sensitive plants downwind
from my application zone. How do I determine the
primary cause and prevent it in the future?
A2: Off-target damage is a clear indicator of a drift event. Troubleshooting involves a

systematic review of your application parameters.

Troubleshooting Steps:

Review Environmental Conditions: Check your application logs for wind speed and direction,

temperature, and relative humidity at the time of spraying. High winds are the most

significant contributor to particle drift.[8] Conversely, very calm conditions (less than 3 mph)

can indicate a temperature inversion, where a layer of cool air is trapped beneath warm air,

allowing a concentrated cloud of fine spray particles to move unpredictably over long

distances.[3][9]

Examine Nozzle Selection and Pressure: Your choice of nozzle and operating pressure are

the most critical factors you can control to influence droplet size.[3][5] Finer sprays, produced

by smaller nozzle orifices or higher pressures, are more prone to drift.[10]

Assess Boom Height: The greater the distance from the nozzle to the target, the longer

droplets are exposed to wind. Doubling the boom height from 18 to 36 inches can increase
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drift by 350% at 90 feet downwind.[8]

Evaluate Formulation and Adjuvants: Were you using a volatile ester formulation of MCPA?

[2][6] Did your tank mix include a drift reduction adjuvant?

dot graph LogicalFlow { rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial",

fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9];

} Caption: Troubleshooting flowchart for identifying the cause of MCPA drift.

Technical Guides for Drift Reduction
Guide 1: Optimizing Application Equipment
The most effective way to reduce particle drift is to increase the spray droplet size.[10][11][12]

1. Nozzle Selection: This is the single most important equipment choice for managing drift.[5]

Air-induction (AI) or venturi-style nozzles are highly recommended as they produce coarser

droplets filled with air, which are less prone to drift even at higher pressures.[4][13][14]

Nozzle Type
Typical Droplet
Size (VMD µm)

Drift Reduction
Potential

Recommended Use
with MCPA

Standard Flat-Fan
150 - 300 (Fine-

Medium)
Low

Not recommended

near sensitive areas

Pre-Orifice / Turbo

TeeJet

250 - 450 (Medium-

Coarse)
Good

Suitable for many

conditions[15]

Air Induction (AI) Flat-

Fan
300 - 500 (Coarse) Excellent

Recommended for

most applications[13]

AI Turbo Tee (TTI)
500 - 700 (Very

Coarse)
Highest

Ideal when maximum

drift control is

required[13]

2. Operating Pressure: For any given nozzle, lower pressures produce coarser droplets. Always

operate within the manufacturer's recommended pressure range. Avoid pressures above 40-45
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psi with conventional nozzles, as this significantly increases the number of fine, driftable

droplets.[16]

3. Boom Height: Maintain the lowest possible boom height that still provides uniform spray

coverage. For 110-degree nozzles with 20-inch spacing, the optimal height is typically 15-24

inches above the target canopy.[5][17]

dot graph EquipmentSetup { rankdir=LR; graph [splines=ortho]; node [shape=record,

style=filled, fontname="Arial", fontsize=10, fontcolor="#202124", fillcolor="#F1F3F4"];

} Caption: Relationship between equipment settings and spray drift potential.

Guide 2: Managing Environmental Conditions
No equipment setup can fully compensate for poor weather conditions.

Wind Speed: The ideal wind speed for spraying is a light, steady breeze between 3 and 10

mph, blowing away from any sensitive areas.[5][12][18] Never spray in winds exceeding 10

mph.[3]

Temperature & Humidity: Avoid spraying in high temperatures (above 80-85°F) and low

relative humidity (below 40%).[1][2] These conditions accelerate droplet evaporation, making

droplets smaller and more susceptible to drift.[18][19] The "Delta T," the difference between

the dry-bulb and wet-bulb temperature, is a useful indicator; an ideal Delta T is between 2

and 8.[4]

Temperature Inversions: Never spray during a temperature inversion.[1] Signs of an

inversion include dust or smoke hanging in the air and moving laterally, clear skies, and calm

winds, often occurring in the late evening and early morning.[3][9]

Guide 3: The Role of Formulation and Adjuvants
MCPA Formulation: Whenever possible, select an amine salt formulation of MCPA over an

ester formulation.[6] Amine formulations are significantly less volatile and pose a much lower

risk of vapor drift.[2][7]

Drift Reduction Adjuvants (DRAs): These adjuvants are added to the spray tank to increase

the viscosity of the spray solution, which helps to reduce the formation of small droplets.[11]
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[18] Common DRAs are composed of polyacrylamide or guar gum polymers.[11] While

DRAs can be effective, they are a supplement to, not a replacement for, proper nozzle

selection and favorable weather conditions.[6][12]

Protocol: Boom Sprayer Calibration (Ounces-to-GPA
Method)
Accurate calibration ensures the correct amount of herbicide is applied, which is crucial for

efficacy and cost-effectiveness.[20][21]

Objective: To determine the sprayer's output in Gallons Per Acre (GPA).

Materials:

Measuring tape

Stakes or flags

Stopwatch

Measuring container graduated in ounces

Calculator

Procedure:

System Preparation: Before starting, thoroughly clean the sprayer and visually inspect all

components, including the tank, hoses, and nozzles, for wear or damage.[20] Fill the tank

halfway with clean water.

Determine Nozzle Spacing: Measure the distance in inches between two nozzles on the

boom.

Establish Test Course Length: Use the table below to find the required course length that

corresponds to your nozzle spacing. Measuring the output over this specific distance

simplifies the final calculation.
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Nozzle Spacing (inches) Course Length (feet)

20 204

22 185

24 170

30 136

36 113

(Source: Adapted from University of Tennessee

Extension.[22])

Measure Travel Time: Mark the determined course length in a field representative of the

application area. Drive the course at your intended application speed and engine RPM,

recording the time in seconds. Perform this 2-3 times and calculate the average time.[22]

Measure Nozzle Output: Park the sprayer and maintain the same engine RPM used on the

course. Using the measuring container, catch the output from a single nozzle for the exact

number of seconds recorded in Step 4.[22]

Calculate GPA: The number of ounces collected from one nozzle is directly equal to the

sprayer's output in Gallons Per Acre (GPA).[22] For example, if you collected 15 ounces,

your sprayer output is 15 GPA.

Check for Uniformity: Repeat Step 5 for each nozzle on the boom. The output of any single

nozzle should not vary by more than 5% from the average.[21] Clean or replace any nozzles

that fall outside this range.

Calculate Tank Mix: Once you have a consistent GPA, you can accurately calculate how

much MCPA and water to add to your tank for a specific acreage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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